Cas no 98201-93-5 (D-Sorbitol)

• Product Name: D-Sorbitol
• CAS No: 98201-93-5
• MF: C₆H₁₄O₆
• MW: 182.1718
• CID: 61948
• PubChem ID: 146674745
• Update Time: 2025-05-19

D-Sorbitol Chemical and Physical Properties

Names and Identifiers

• Sorbitol
• Clucitol
• D-galactitol
• D-Glucitol
• D-Sorbit
• D-Sorbitol
• Glucitol
• Gulitol
• L-gulitol
• Sorbite
• D-1,2,3,4,5,6-HEXANEHEXOL
• (2R,3R,4R,5S)-hexane-1,2,3,4,5,6-hexaol
• (2R,3R,4R,5S)-hexane-1,2,3,4,5,6-hexol
• (-)-Sorbitol
• Glucarine
• Sorbilande
• Diakarmon
• Sorbostyl
• Multitol
• Nivitin
• Karion
• Esasorb
• Neosorb
• D-(-)-Sorbitol
• Sorbol
• Cholaxine
• Sionit
• Sionite
• Siosan
• Sionon
• Karion instant
• Sorbitol F
• Sorbitol FP
• Sorbex Rp
• Sorbitol syrup C
• Sorbex X
• Sorbex R
• Sorbex M
• Sorbex S
• Sionit K
• D-Sorbol
• Hexahydric alcohol
• Sorbicolan
• Sorvilande
• Neosorb P 60
• D-Sorbite
• Foodol D 70
• Neosorb 20/60DC
• Neosorb 70/70
• Neosorb 70/02
• Neosorb P 20/60
• Karion (carbohyd
• (2E,4E)-Hexa-2,4-dien-1-olate
• 98201-93-5

• Inchi： 1S/C6H14O6/c7-1-3(9)5(11)6(12)4(10)2-8/h3-12H,1-2H2/t3-,4+,5-,6-/m1/s1
• InChI Key： FBPFZTCFMRRESA-JGWLITMVSA-N
• SMILES： O([H])[C@]([H])([C@@]([H])(C([H])([H])O[H])O[H])[C@@]([H])([C@]([H])(C([H])([H])O[H])O[H])O[H]

Computed Properties

• Exact Mass: 182.07900
• Monoisotopic Mass: 182.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 121

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.6±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 551.7±50.0 °C at 760 mmHg
• Flash Point: 301.5±26.6 °C
• Refractive Index: 1.597
• PSA: 121.38000
• LogP: -3.58540
• Vapor Pressure: No data available
• Specific Rotation: 4 º (per eur. pharm.)

D-Sorbitol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar alcohols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on D-Sorbitol

Comprehensive Guide to D-Sorbitol (CAS No. 98201-93-5): Properties, Applications, and Health Benefits

D-Sorbitol, also known as glucitol, is a sugar alcohol with the CAS number 98201-93-5. It is a naturally occurring compound found in fruits like apples, pears, and peaches, and is widely used in the food, pharmaceutical, and cosmetic industries. With its low caloric content and non-cariogenic properties, D-Sorbitol has become a popular alternative to traditional sugars, especially in products targeting health-conscious consumers.

One of the most searched questions about D-Sorbitol is: "Is D-Sorbitol safe for diabetics?" The answer is yes, as it has a minimal impact on blood glucose levels, making it a suitable sweetener for diabetic-friendly products. Additionally, its humectant properties make it a common ingredient in sugar-free gums, toothpaste, and skincare products, addressing another trending query: "What are the benefits of D-Sorbitol in cosmetics?"

The chemical structure of D-Sorbitol (CAS 98201-93-5) allows it to retain moisture, which is why it is frequently used in baked goods to prevent staling and in pharmaceuticals as a stabilizer for syrups and suspensions. Recent studies have also explored its potential as a prebiotic, supporting gut health—a topic gaining traction in wellness circles. This aligns with the rising interest in "functional ingredients" and "gut-friendly sweeteners."

In industrial applications, D-Sorbitol serves as a precursor for vitamin C synthesis and is a key component in biodegradable polymers, catering to the growing demand for sustainable materials. Its versatility and safety profile have made it a staple in clean-label and eco-friendly formulations, further boosting its popularity in global markets.

For those wondering about "D-Sorbitol vs. Xylitol," the primary difference lies in their sweetness and digestive tolerance. While both are sugar alcohols, D-Sorbitol is less sweet than xylitol but is often preferred for its cost-effectiveness and broader regulatory acceptance. This comparison is frequently searched by food manufacturers and health enthusiasts alike.

In conclusion, D-Sorbitol (CAS 98201-93-5) is a multifunctional compound with applications spanning nutrition, healthcare, and sustainability. Its alignment with current trends like sugar reduction, oral health, and green chemistry ensures its continued relevance in both consumer and industrial markets.